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Compound of Interest

Compound Name: Monoethyl malonate

Cat. No.: B032080

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the available physicochemical data for
monoethyl malonate (CAS: 1071-46-1). It also addresses the current scarcity of its
experimental thermodynamic data and offers information on a structurally related compound,
diethyl malonate, for comparative purposes. Furthermore, a general experimental protocol for
determining the enthalpy of combustion for liquid esters is detailed.

Data on Monoethyl Malonate

A thorough review of established chemical databases reveals a lack of publicly available
experimental thermodynamic data for monoethyl malonate, such as standard enthalpy of
formation, standard molar entropy, and heat capacity. However, key physicochemical properties
have been documented and are summarized below.

Physicochemical Properties of Monoethyl Malonate

The following table consolidates the available physical and chemical properties of monoethyl
malonate, a vital intermediate in various organic syntheses.[1]
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Property Value Source(s)
Molecular Formula CsHsOa4 [2]
Molecular Weight 132.11 g/mol [2]
Physical State Liquid [3]

Melting Point -13°C [4]

Boiling Point 106.5 °C at 3 mmHg

Density 1.119 g/mL at 25 °C

Refractive Index n20/D 1.435

CAS Number 1071-46-1 [2]

Thermodynamic Data of an Analogous Compound:
Diethyl Malonate

In the absence of experimental data for monoethyl malonate, the thermodynamic properties
of the closely related compound, diethyl malonate (CAS: 105-53-3), are provided as a proxy for
estimation and comparison. This data is sourced from the NIST Chemistry WebBook.[5][6][7][8]
[91[10]
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Property Value Units Phase Source
Standard
Enthalpy of -734.9+1.2 kJ/mol Liquid [10]

Formation (AfH°®)

Standard
Enthalpy of -

) -3493.5+1.0 kJ/mol Liquid [10]
Combustion

(AcH®)

Heat Capacity

285.00 J/mol-K Liquid [10]
(Cp)

Enthalpy of
Vaporization 59.2+£0.8 kJ/mol [8]
(AvapH®)

Key Chemical Pathways

Monoethyl malonate is a key intermediate in the stepwise hydrolysis of diethyl malonate. This
process is fundamental to its role in malonic ester synthesis, where one ester group is
selectively removed.[11][12]
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f Stepwise Hydrolysis of Diethyl Malonate h

Diethyl Malonate

(C7H1204)

+ H20
- EtOH

y

Monoethyl Malonate
(CsHsOa4)

+ H20
- EtOH

Malonic Acid

(C3H40a4)
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4 )

Generalized Workflow for Bomb Calorimetry

1. Prepare Sample
(Weigh liquid, measure fuse wire)

2. Assemble Bomb
(Add water, seal bomb)

3. Pressurize with O2
(to ~30 atm)

4. Set up Calorimeter
(Submerge bomb in measured water)

5. Equilibrate & Record Ti
(Establish baseline temperature)

6. Ignite Sample

7. Record Temperature Rise
(Measure until Tmax is reached)

8. Post-Analysis
(Measure unburned wire)

9. Calculate AcH®
(Correct for wire & byproducts)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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